Cas no 2193065-55-1 (4-{(tert-butoxy)carbonylamino}-2-(methoxycarbonyl)cyclopentane-1-carboxylic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-2-(methoxycarbonyl)cyclopentane-1-carboxylic acid
• CAS No: 2193065-55-1
• MF: C₁₃H₂₁NO₆
• MW: 287.30894446373
• CID: 6240502
• PubChem ID: 165836167
• Update Time: 2025-07-28

4-{(tert-butoxy)carbonylamino}-2-(methoxycarbonyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(tert-butoxy)carbonylamino}-2-(methoxycarbonyl)cyclopentane-1-carboxylic acid
• EN300-1704438
• 4-{[(tert-butoxy)carbonyl]amino}-2-(methoxycarbonyl)cyclopentane-1-carboxylic acid
• 2193065-55-1

• Inchi： 1S/C13H21NO6/c1-13(2,3)20-12(18)14-7-5-8(10(15)16)9(6-7)11(17)19-4/h7-9H,5-6H2,1-4H3,(H,14,18)(H,15,16)
• InChI Key： MCFUVPZHMIGGJY-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(CC1C(=O)O)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 287.13688739g/mol
• Monoisotopic Mass: 287.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 102Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-2-(methoxycarbonyl)cyclopentane-1-carboxylic acid

Introduction to 4-{(tert-butoxy)carbonylamino}-2-(methoxycarbonyl)cyclopentane-1-carboxylic acid (CAS No. 2193065-55-1)

4-{(tert-butoxy)carbonylamino}-2-(methoxycarbonyl)cyclopentane-1-carboxylic acid, identified by the CAS number 2193065-55-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by its intricate functional groups, which include amino and ester functionalities, making it a versatile intermediate in synthetic chemistry. The presence of both (tert-butoxy)carbonylamino and (methoxycarbonyl) protective groups suggests its utility in the synthesis of more complex molecules, particularly in the development of peptidomimetics and other bioactive agents.

The structure of 4-{(tert-butoxy)carbonylamino}-2-(methoxycarbonyl)cyclopentane-1-carboxylic acid features a cyclopentane core, which is a common scaffold in medicinal chemistry due to its ability to mimic the conformational flexibility of natural amino acids. This cyclopentane ring is further modified with two ester groups at the 1 and 2 positions, providing sites for further derivatization. The amino group at the 4-position is protected by a (tert-butoxy)carbonyl (Boc) group, a standard protecting group used to prevent unwanted side reactions during synthetic processes. Additionally, the methoxycarbonyl group at the 2-position adds another layer of functionality, allowing for selective deprotection and modification.

In recent years, there has been a growing interest in the development of peptidomimetics as alternatives to traditional peptides due to their improved pharmacokinetic properties. The cyclopentane-based structures are particularly valuable in this context because they can mimic the β-turn conformation found in natural peptides while maintaining greater chemical stability. The compound 4-{(tert-butoxy)carbonylamino}-2-(methoxycarbonyl)cyclopentane-1-carboxylic acid serves as an excellent building block for constructing such peptidomimetics. Its dual protection strategy allows for controlled access to different functional groups, enabling chemists to design molecules with precise structural motifs.

One of the most compelling applications of this compound is in the field of drug discovery. Researchers have utilized derivatives of cyclopentane-based structures to develop novel therapeutic agents targeting various biological pathways. For instance, studies have shown that modifications of this scaffold can lead to compounds with potent inhibitory activity against enzymes involved in inflammation and cancer progression. The protective groups on 4-{(tert-butoxy)carbonylamino}-2-(methoxycarbonyl)cyclopentane-1-carboxylic acid facilitate its use in multi-step synthetic routes, allowing for the introduction of additional functional groups without interfering with existing ones.

The synthesis of 4-{(tert-butoxy)carbonylamino}-2-(methoxycarbonyl)cyclopentane-1-carboxylic acid involves a series of well-established organic reactions, including esterification, protection-deprotection strategies, and cyclization processes. The use of Boc and methoxycarbonyl protecting groups ensures that the reactive sites on the molecule are selectively modified without unintended side reactions. This level of control is crucial in complex synthetic schemes where multiple functional groups need to be manipulated simultaneously.

Recent advancements in computational chemistry have also enhanced the utility of compounds like 4-{(tert-butoxy)carbonylamino}-2-(methoxycarbonyl)cyclopentane-1-carboxylic acid. Molecular modeling studies have demonstrated how modifications to the cyclopentane ring can influence binding affinity and selectivity in drug-receptor interactions. These insights have guided experimental efforts toward optimizing molecular structures for improved biological activity. For example, computational predictions have helped identify optimal positions for introducing additional functional groups on the cyclopentane core, leading to more effective drug candidates.

The versatility of 4-{(tert-butoxy)carbonylamino}-2-(methoxycarbonyl)cyclopentane-1-carboxylic acid extends beyond its role as a building block for peptidomimetics. It has also been explored as a precursor for synthesizing complex carbohydrates and glycosaminoglycans (GAGs), which are important components of biological matrices and play critical roles in various physiological processes. The presence of ester groups provides convenient handles for introducing sugar moieties through glycosylation reactions, making this compound a valuable tool in carbohydrate chemistry.

In conclusion, 4-{(tert-butoxy)carbonylamino}-2-(methoxycarbonyl)cyclopentane-1-carboxylic acid (CAS No. 2193065-55-1) is a multifunctional compound with significant potential in pharmaceutical research and development. Its unique structural features and protective group strategy make it an ideal candidate for constructing peptidomimetics and other bioactive molecules. As research continues to uncover new applications for cyclopentane-based scaffolds, compounds like this are likely to play an increasingly important role in drug discovery and molecular engineering.